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Compound of Interest

Compound Name: Arsine, dichlorohexyl-

Cat. No.: B15347398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive toxicological profile of

dichlorohexylarsine based on available data for analogous compounds and the broader class

of organoarsenicals. No direct experimental toxicity data for dichlorohexylarsine has been

found in publicly available literature. Therefore, this profile is constructed by analogy and

should be interpreted with caution. All handling and research involving this compound should

be conducted with extreme care, assuming high toxicity.

Executive Summary
Dichlorohexylarsine (C₆H₁₃AsCl₂) is a trivalent organoarsenic compound. While specific

toxicological data for this molecule is not available, its structural similarity to known chemical

warfare agents and other dichloroarsines, such as ethyldichloroarsine and

phenyldichloroarsine, suggests a high potential for toxicity. It is presumed to be a potent

vesicant (blistering agent) and a systemic poison. This guide synthesizes the likely toxicological

properties and hazards of dichlorohexylarsine, drawing parallels from closely related and well-

studied organoarsenicals. The primary hazards are expected to be severe dermal, ocular, and

respiratory tract damage upon contact, as well as systemic toxicity following absorption.

Chemical and Physical Properties (Predicted)
A summary of the predicted and known properties of dichlorohexylarsine and related

compounds is presented in Table 1. These properties are crucial for understanding its potential
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for environmental fate, transport, and routes of exposure.

Property
Dichlorohexylarsin
e

Ethyldichloroarsine
Phenyldichloroarsi
ne

Chemical Formula C₆H₁₃AsCl₂ C₂H₅AsCl₂ C₆H₅AsCl₂

Molecular Weight 231.02 g/mol 174.90 g/mol 222.93 g/mol

Appearance
Likely a colorless to

yellowish oily liquid
Colorless liquid Colorless liquid

Odor
Likely fruity, biting, or

garlic-like

Fruity, biting, irritating

odor

Faint, fruity, or garlic-

like

Boiling Point Not available 156 °C 255-257 °C

Vapor Pressure Not available Not available 0.02 mmHg at 20 °C

Water Solubility
Likely low, with

hydrolysis
Reacts with water

Reacts slowly with

water

Toxicological Profile
The toxicity of dichlorohexylarsine is predicted based on the known toxicology of trivalent

arsenicals and analogous dichloroarsine compounds. Trivalent arsenicals are generally more

toxic than their pentavalent counterparts.

Mechanism of Action
The primary mechanism of toxicity for trivalent arsenicals, including dichlorohexylarsine, is their

high affinity for sulfhydryl (-SH) groups in proteins. This interaction leads to the inhibition of

critical enzymes involved in cellular metabolism and antioxidant defense. The binding to

sulfhydryl groups disrupts cellular respiration and can induce oxidative stress, leading to cell

death.
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Caption: General mechanism of trivalent arsenical toxicity.

Acute Toxicity
Based on analogous compounds, dichlorohexylarsine is expected to exhibit high acute toxicity

via all routes of exposure.

Table 2: Acute Toxicity Data for Analogous Dichloroarsines

Compound Route Species Value Reference

Ethyldichloroarsi

ne
Inhalation Mouse

LC50: 1555

mg/m³ (10 min)
[1]

Phenyldichloroar

sine
Inhalation Human

LCLo: 2,500

mg·min/m³

LC50: Lethal Concentration 50%; LCLo: Lowest Published Lethal Concentration

Dermal: As a vesicant, dermal contact is expected to cause immediate irritation, followed by

erythema and the formation of blisters within hours. The liquid is likely to be readily absorbed

through the skin, leading to systemic toxicity.

Ocular: Direct contact with the liquid or vapor can cause severe eye irritation, pain, and

potentially permanent damage, including blindness.

Inhalation: Inhalation of vapors is expected to cause severe irritation to the respiratory tract,

leading to coughing, shortness of breath, and potentially fatal pulmonary edema.
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Oral: Ingestion would likely lead to severe gastrointestinal distress, including nausea,

vomiting, abdominal pain, and diarrhea, followed by systemic effects.

Chronic Toxicity
Chronic exposure to low levels of organoarsenicals can lead to a range of health effects,

including skin disorders (hyperpigmentation, keratosis), peripheral neuropathy, and an

increased risk of cancer.

Hazards
Dichlorohexylarsine should be considered a highly hazardous substance.

Vesicant Effects: The primary hazard is its ability to cause severe blistering of the skin and

mucous membranes.

Systemic Poisoning: Absorption through any route can lead to systemic toxicity, affecting

multiple organs.

Reactivity: Dichloroarsines react with water and moisture to produce hydrochloric acid and

the corresponding arsenous acid, both of which are corrosive and toxic.

Experimental Protocols (Generalized)
As no specific experimental data for dichlorohexylarsine is available, the following are

generalized protocols for assessing the toxicity of a potent vesicant and organoarsenical

compound. All work must be conducted in a specialized facility equipped for handling highly

toxic chemicals.

Acute Dermal Toxicity (OECD 402 Guideline, adapted)
This protocol is designed to assess the irritant, corrosive, and systemic effects of a substance

applied to the skin.

Animal Selection
(e.g., Rabbit, Rat)

Dose Preparation &
Application Site Prep

Substance Application
(under occlusive dressing)

Observation Period
(e.g., 14 days)

Clinical Observations
(Skin irritation, systemic signs)

Data Analysis &
LD50 Calculation
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Caption: Workflow for an acute dermal toxicity study.

Test Animals: Healthy young adult albino rabbits are typically used.

Dose Levels: A range of doses is selected based on preliminary range-finding studies.

Procedure: The substance is applied to a small area of clipped skin and covered with a

porous gauze dressing.

Observations: Animals are observed for signs of toxicity and skin reactions at regular

intervals for at least 14 days.

Endpoints: The primary endpoints are skin irritation, corrosion, and mortality. The dermal

LD50 is calculated.

Acute Inhalation Toxicity (OECD 403 Guideline, adapted)
This protocol assesses the toxicity of a substance when inhaled.

Test Animals: Typically, young adult rats of a single strain are used.

Exposure System: A dynamic inhalation exposure chamber that can generate and maintain a

constant concentration of the test substance vapor is required.

Procedure: Animals are exposed to a specific concentration for a defined period (e.g., 4

hours).

Observations: Animals are monitored during and after exposure for signs of toxicity.

Endpoints: The primary endpoint is mortality. The LC50 is determined.

Safety Precautions
Due to its presumed high toxicity, all work with dichlorohexylarsine must be conducted under

strict safety protocols:

Engineering Controls: Work should be performed in a certified chemical fume hood or glove

box.
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Personal Protective Equipment (PPE): Full chemical-resistant clothing, including gloves,

apron, and face shield, is required. Respiratory protection with a cartridge appropriate for

organic arsenicals should be used.

Decontamination: A solution of sodium hypochlorite (bleach) can be used for

decontamination of surfaces.

First Aid: In case of exposure, immediately remove contaminated clothing and flush the

affected area with copious amounts of water. Seek immediate medical attention.

Conclusion
While specific toxicological data for dichlorohexylarsine is lacking, its chemical structure

strongly suggests that it is a highly toxic compound with potent vesicant properties. It should be

handled with extreme caution, and all safety protocols for working with highly hazardous

materials should be strictly followed. Further research is needed to fully characterize the

toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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